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Compound of Interest

3-Chloro-2-iodo-5-
Compound Name: _ o
(trifluoromethyl)pyridine

Cat. No.: B173838

An In-depth Technical Guide to 3-Chloro-2-iodo-5-(trifluoromethyl)pyridine

For researchers, scientists, and professionals in drug development, understanding the
chemical properties and reactivity of key intermediates is paramount. 3-Chloro-2-iodo-5-
(trifluoromethyl)pyridine is a halogenated pyridine derivative of significant interest. The
presence of a trifluoromethyl (-CF3) group, along with chloro and iodo substituents, on the
pyridine ring creates a versatile scaffold for the synthesis of novel agrochemicals and
pharmaceuticals.[1][2][3] The trifluoromethyl group is known to enhance crucial drug-like
properties, including lipophilicity, metabolic stability, and binding affinity to target proteins.[4][5]

This technical guide provides a comprehensive overview of the known chemical properties, a
generalized synthesis protocol, and the reactivity of 3-Chloro-2-iodo-5-
(trifluoromethyl)pyridine.

Core Chemical and Physical Properties

The fundamental physicochemical properties of 3-Chloro-2-iodo-5-(trifluoromethyl)pyridine
are summarized below. These properties are essential for designing reaction conditions,
purification procedures, and formulation strategies.
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Property Value Source
CAS Registry Number 134161-12-9 [6]
Molecular Formula CeH2CIFsIN [61[7]
Molecular Weight 307.44 g/mol [7]
Appearance Liquid or Solid [6]
Melting Point 39-41°C [7]
Boiling Point 231.1 °C at 760 mmHg [6]
Density 2.046 g/cm3 [6]
Flash Point 93.6 °C [6]
Hazard Profile Irritant [7]

Synthesis and Reactivity

Trifluoromethylpyridines (TFMPSs) are critical building blocks in the chemical industry.[2] The

synthesis of compounds like 3-Chloro-2-iodo-5-(trifluoromethyl)pyridine typically involves

multi-step processes starting from simpler picoline derivatives. A common strategy is the

chlorination and subsequent fluorination of a methyl group on the pyridine ring to form the

trifluoromethyl moiety, followed by halogenation of the pyridine ring itself.[1]

A key intermediate in the synthesis of many related compounds is 2,3-dichloro-5-
(trifluoromethyl)pyridine (2,3,5-DCTF), which is in high demand for producing various crop-
protection products.[1][3] The synthesis of 3-Chloro-2-iodo-5-(trifluoromethyl)pyridine would
likely proceed from a similar chlorinated precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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